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Compound of Interest

Compound Name: 2,2-Dimethoxypentane

Cat. No.: B12843018

CAS Number: 55904-98-8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2-dimethoxypentane, a valuable
ketal compound with applications in organic synthesis and potential relevance to drug
development. This document details its chemical and physical properties, experimental
protocols for its synthesis, and explores its functional role as a protecting group and chemical
intermediate.

Chemical and Physical Properties

2,2-Dimethoxypentane, also known as the dimethyl ketal of 2-pentanone, is a colorless liquid.
Its properties are summarized in the tables below, compiled from various chemical databases
and supplier information.

Physical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12843018?utm_src=pdf-interest
https://www.benchchem.com/product/b12843018?utm_src=pdf-body
https://www.benchchem.com/product/b12843018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12843018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C7H1602 PubChem[1]
Molecular Weight 132.20 g/mol PubChem[1]
Boiling Point 121.2 °C at 760 mmHg LookChem
Density 0.842 g/cm? LookChem
Flash Point 11.5°C LookChem
Vapor Pressure 17.7 mmHg at 25°C LookChem

Property Value Source
IUPAC Name 2,2-dimethoxypentane PubChem[1]
SMILES CCCc(C)(oc)oc PubChem[1]
IRAHAFAANXPSRY-
InChiKey PubChem[1]
UHFFFAOYSA-N
XLogP3 15 LookChem
Hydrogen Bond Donor Count 0 LookChem
Hydrogen Bond Acceptor
2 LookChem
Count
Rotatable Bond Count 4 LookChem

Synthesis of 2,2-Dimethoxypentane: An
Experimental Protocol

The primary route for the synthesis of 2,2-dimethoxypentane is the acid-catalyzed reaction of
2-pentanone with methanol or an orthoformate. The following is a representative experimental
protocol adapted from established methods for ketal synthesis.

Reaction: The acid-catalyzed ketalization of 2-pentanone.
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Materials:

2-Pentanone

e Methanol (anhydrous)

o Trimethyl orthoformate (optional, as a water scavenger)

e Anhydrous p-Toluenesulfonic acid (p-TsOH) or other acid catalyst (e.g., sulfuric acid)

¢ Anhydrous sodium bicarbonate (NaHCO3)

e Anhydrous magnesium sulfate (MgSOa)

e Dichloromethane (DCM) or other suitable organic solvent

e Saturated aqueous sodium bicarbonate solution

o Water

Equipment:

Round-bottom flask

o Reflux condenser

e Magnetic stirrer and stir bar

o Separatory funnel

 Rotary evaporator

o Standard laboratory glassware

Procedure:

e To a solution of 2-pentanone (1.0 eq) in anhydrous methanol (excess, can be used as
solvent), add a catalytic amount of p-toluenesulfonic acid (0.01-0.05 eq).
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e The reaction mixture is stirred at room temperature and monitored by thin-layer
chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.
The reaction can be gently heated to reflux to increase the rate.

» Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of
sodium bicarbonate.

e The mixture is transferred to a separatory funnel and the aqueous layer is extracted with
dichloromethane.

e The combined organic layers are washed with water and then with brine.

e The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed under reduced pressure using a rotary evaporator.

e The crude product can be purified by fractional distillation to yield pure 2,2-
dimethoxypentane.

Applications in Research and Drug Development

While specific applications of 2,2-dimethoxypentane in marketed drugs are not widely
documented, its chemical nature as a ketal lends it significant potential in several areas of
pharmaceutical and chemical research.

Protecting Group for Carbonyls

Ketals are widely used as protecting groups for ketones and aldehydes in multi-step organic
synthesis. The formation of the ketal masks the reactivity of the carbonyl group towards
nucleophiles and bases, allowing for chemical transformations on other parts of a molecule.
The carbonyl group can be readily deprotected by treatment with agueous acid.

Chemical Intermediate

2,2-Dimethoxypentane can serve as a precursor for the synthesis of other molecules. For
instance, elimination of methanol can lead to the formation of 2-methoxy-2-pentene, a
potentially useful enol ether intermediate.
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Ketal Motifs in Drug Discovery

Ketals and acetals are found in a number of approved drugs. They can be used as bioisosteres
for other functional groups or as acid-labile linkers in prodrugs and drug delivery systems.[2] In
the acidic environment of endosomes or lysosomes within cells, or in the stomach, these
linkers can be cleaved to release the active pharmaceutical ingredient.[1]

Safety and Hazard Information

2,2-Dimethoxypentane is a flammable liquid and should be handled with appropriate safety
precautions in a well-ventilated fume hood.

Hazard Description

GHS Pictograms

Signal Word Danger

Hazard Statements Highly flammable liquid and vapor.

Keep away from heat, sparks, open flames, and
hot surfaces. — No smoking. Keep container
tightly closed. Ground/bond container and
receiving equipment. Use explosion-proof
electrical/ventilating/lighting equipment. Use
only non-sparking tools. Take precautionary
measures against static discharge. Wear
) protective gloves/protective clothing/eye

Precautionary Statements ] ] .
protection/face protection. IF ON SKIN (or hair):
Remove/Take off immediately all contaminated
clothing. Rinse skin with water/shower. In case
of fire: Use dry sand, dry chemical, or alcohol-
resistant foam for extinction. Store in a well-
ventilated place. Keep cool. Dispose of
contents/container to an approved waste

disposal plant.

Data sourced from PubChem.[1]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://eureka.patsnap.com/patent-CN103772167A
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dimethoxypentane
https://www.benchchem.com/product/b12843018?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dimethoxypentane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12843018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualizations
Synthesis of 2,2-Dimethoxypentane

Reactants Reaction Conditions
Acid Catalyst
B || | e.g. p-TsOH)
catalyzes

/

Ketalization

2,2-Dimethoxypentane

Click to download full resolution via product page

Caption: Synthesis of 2,2-dimethoxypentane via acid-catalyzed ketalization.

Experimental Workflow for Synthesis and Purification
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Caption: Experimental workflow for the synthesis and purification of 2,2-dimethoxypentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2,2-Dimethoxypentane | C7H1602 | CID 143318 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. Preparation method of 2, 2-dimethoxypropane - Eureka | Patsnap [eureka.patsnap.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to 2,2-Dimethoxypentane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12843018#2-2-dimethoxypentane-cas-number-
55904-98-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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